Cas no 129476-47-7 (Benzoic acid,4-(2,2,2-trifluoroacetyl)-, heptyl ester)

• Product Name: Benzoic acid,4-(2,2,2-trifluoroacetyl)-, heptyl ester
• CAS No: 129476-47-7
• MF: C₁₆H₁₉F₃O₃
• MW: 316.315475702286
• CID: 185393
• PubChem ID: 608426
• Update Time: 2025-04-19

Benzoic acid,4-(2,2,2-trifluoroacetyl)-, heptyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,4-(2,2,2-trifluoroacetyl)-, heptyl ester
• heptyl 4-(2,2,2-trifluoroacetyl)benzoate
• ETH 6010
• CARBONATE IONOPHORE I
• carbonate ionophore i solution
• HEPTYL 4-TRIFLUOROACETYLBENZOATE
• FLUKABRAND SELECTOPHORE CARBONATE &
• CARBONATE IONOPHORE I, 50 MG IN 0.5 ML T HF
• ETH 6010, Heptyl 4-trifluoroacetylbenzoate
• 4-Trifluoroacetyl-benzoic acid, heptyl ester
• Heptyl 4-(trifluoroacetyl)benzoate #
• heptyl-4-trifluoro-acetyl benzoate
• FT-0731844
• SCHEMBL2184869
• DTXSID70345970
• Heptyl 4-(trifluoroacetyl)benzoate
• 129476-47-7

• Inchi： 1S/C16H19F3O3/c1-2-3-4-5-6-11-22-15(21)13-9-7-12(8-10-13)14(20)16(17,18)19/h7-10H,2-6,11H2,1H3
• InChI Key： CQFKNHZFYMLLPK-UHFFFAOYSA-N
• SMILES： FC(C(C1C=CC(=CC=1)C(=O)OCCCCCCC)=O)(F)F

Computed Properties

• Exact Mass: 316.12862895g/mol
• Monoisotopic Mass: 316.12862895g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 9
• Complexity: 358
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• Flash Point: -17 °C

Benzoic acid,4-(2,2,2-trifluoroacetyl)-, heptyl ester Security Information

• Hazardous Material transportation number：UN 2056 3/PG 2
• WGK Germany：3
• Hazard Category Code： 11-19-36/37/38-40-36/37
• Safety Instruction： 16-26-29-33-36-36/37
• FLUKA BRAND F CODES：3-10-34
• Hazardous Material Identification：
• Storage Condition：2-8°C